Cas no 2227726-04-5 ((2S)-1-amino-3-cyclopropylpropan-2-ol)

• Product Name: (2S)-1-amino-3-cyclopropylpropan-2-ol
• CAS No: 2227726-04-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6269088
• PubChem ID: 96637974
• Update Time: 2025-06-13

(2S)-1-amino-3-cyclopropylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-3-cyclopropylpropan-2-ol
• EN300-1833352
• 2227726-04-5

• Inchi： 1S/C6H13NO/c7-4-6(8)3-5-1-2-5/h5-6,8H,1-4,7H2/t6-/m0/s1
• InChI Key： WDIBTYAMLORTRA-LURJTMIESA-N
• SMILES： O[C@H](CN)CC1CC1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-1-amino-3-cyclopropylpropan-2-ol

Comprehensive Overview of (2S)-1-amino-3-cyclopropylpropan-2-ol (CAS No. 2227726-04-5): Properties, Applications, and Research Insights

The compound (2S)-1-amino-3-cyclopropylpropan-2-ol (CAS No. 2227726-04-5) is a chiral amino alcohol with significant potential in pharmaceutical and chemical research. Its unique structural features, including the cyclopropyl group and stereospecific (2S) configuration, make it a valuable intermediate in drug discovery and organic synthesis. Researchers and industry professionals are increasingly interested in this molecule due to its versatility and relevance in modern medicinal chemistry.

One of the most searched questions about (2S)-1-amino-3-cyclopropylpropan-2-ol revolves around its synthetic applications. This compound serves as a key building block for chiral catalysts and pharmaceutical intermediates, particularly in the development of central nervous system (CNS) therapeutics. Its amino alcohol moiety enables hydrogen bonding interactions, which are crucial for biological activity. Recent studies highlight its role in optimizing drug bioavailability and blood-brain barrier permeability—hot topics in neuropharmacology.

The cyclopropyl ring in 2227726-04-5 contributes to metabolic stability, a property highly sought after in drug design. This aligns with current trends in AI-assisted molecular optimization, where researchers use machine learning to predict compound stability. Users frequently search for "chiral synthesis techniques" and "steric effects of cyclopropane," both of which are directly applicable to this compound. Analytical methods like HPLC chiral separation and NMR stereochemical analysis are often discussed in relation to its characterization.

From an industrial perspective, scalability of (2S)-1-amino-3-cyclopropylpropan-2-ol production is a major focus area. Green chemistry principles are being applied to develop enantioselective synthetic routes with minimal waste. The compound's low toxicity profile (as evidenced by recent in vitro assays) makes it attractive for preclinical development. These aspects correlate with frequent searches about "sustainable chiral compound manufacturing" and "structure-activity relationship studies."

Emerging research explores the use of CAS 2227726-04-5 in peptide mimetics and enzyme inhibitor design. Its conformational rigidity (due to the cyclopropyl constraint) helps stabilize bioactive conformations—a principle leveraged in proteolysis-targeting chimera (PROTAC) development. This connects to trending searches about "targeted protein degradation" and "three-dimensional pharmacophore modeling." The compound's logP value and pKa are also frequently queried parameters for QSAR studies.

Quality control of (2S)-1-amino-3-cyclopropylpropan-2-ol remains critical, with analytical chemists focusing on residual solvent analysis and enantiomeric purity determination. Recent advancements in UPLC-MS methods have improved detection limits for trace impurities. These technical aspects answer common search queries about "chiral compound specifications" and "ICH guideline compliance" in pharmaceutical intermediates.

The future outlook for 2227726-04-5 includes potential applications in bioconjugation chemistry and antibody-drug conjugates (ADCs). Its primary amine functionality allows for site-specific modifications, a feature increasingly important in precision medicine development. This aligns with growing interest in "next-generation linker technologies" and "payload optimization"—frequent search terms in oncology research circles.